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Compound of Interest

Compound Name:
2-(Phenylthio)Pyridine-3-Carbonyl

Chloride

CAS No.: 165249-92-3

Cat. No.: B065050

Get Quote

Executive Summary
Compound: 2-(Phenylthio)Pyridine-3-Carbonyl Chloride CAS: 165249-92-3 Role: High-value

intermediate in medicinal chemistry, specifically for synthesizing fused heterocyclic scaffolds

and amide-based inhibitors.[1]

This guide moves beyond the standard regulatory compliance of a Safety Data Sheet (SDS). It

provides a mechanistic understanding of the compound's reactivity, toxicology, and handling

requirements. The core safety directive for this compound is Strict Moisture Exclusion, as its

primary hazard vector is the violent generation of hydrochloric acid (HCl) gas upon contact with

ambient humidity or water.

Part 1: Chemical Identity & Physicochemical
Profiling[1]
Understanding the structure is the first step in predicting reactivity and hazard.
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Property Specification

IUPAC Name 2-(Phenylthio)pyridine-3-carbonyl chloride

Synonyms 2-(Phenylthio)nicotinoyl chloride

CAS Number 165249-92-3

Molecular Formula C₁₂H₈ClNOS

Molecular Weight 249.72 g/mol

Physical State Solid (Low-melting) or semi-solid at 20°C

Solubility
Soluble in DCM, THF, Chloroform (anhydrous);

Decomposes in Water

Storage Class
Corrosive, Moisture-Sensitive, Refrigerate (2-

8°C)

Structural Hazard Analysis
The molecule contains two critical functional motifs:[1]

Acyl Chloride (-COCl): The electrophilic center. It is highly susceptible to nucleophilic attack

by water (hydrolysis), alcohols (alcoholysis), and amines (aminolysis).

Phenylthio Ether (-S-Ph): While generally stable, the sulfur atom can be oxidized to

sulfoxides/sulfones.[1] However, in the context of acute safety, the acyl chloride dominates

the hazard profile.

Part 2: Hazard Identification & Toxicology[1][4]
Signal Word:DANGER

Core Hazard Statements (GHS)[1][4]
H314: Causes severe skin burns and eye damage.[2][3][4][5]

H290: May be corrosive to metals.[3][4]
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EUH014: Reacts violently with water.

EUH029: Contact with water liberates toxic gas.

The Mechanism of Toxicity: Hydrolysis
The immediate danger to biological tissue is not the organic molecule itself, but its hydrolysis

products. Upon contact with the moisture in mucous membranes (eyes, lungs) or skin, the

compound undergoes rapid hydrolysis.

Reaction:

[1]

Thermal Injury: The hydrolysis is exothermic, releasing heat that can cause thermal burns.

Chemical Injury: The generated HCl acts as a strong acid, denaturing proteins and causing

coagulative necrosis.

Respiratory Threat: Inhalation of dust or vapors results in the formation of hydrochloric acid

in the alveolar fluid, leading to chemical pneumonitis and pulmonary edema.

Part 3: Safe Handling & Storage Protocols
The "Dry Chain" Principle: Handling this compound requires an unbroken chain of anhydrous

conditions. Standard fume hood airflow is insufficient if the ambient humidity is high.

Storage Configuration
Primary Container: Glass vial with a Teflon-lined septum or screw cap.[1]

Secondary Containment: Sealed desiccator or jar containing active desiccant (e.g., Drierite

or

).

Atmosphere: Headspace should be backfilled with Argon or Nitrogen.

Temperature: Refrigerate at 2–8°C to retard spontaneous degradation.
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Experimental Transfer (The "Schlenk" Technique)
Do not weigh this compound on an open benchtop balance.

Step 1: Clamp the source container and receiving flask under a positive pressure of nitrogen.

Step 2: Use a dry syringe or cannula for liquid transfer (if melted). For solids, use a glovebox

or a funnel under a blanket of inert gas.

Step 3: All glassware must be oven-dried (>120°C) for at least 2 hours prior to use.

Personal Protective Equipment (PPE)[1][3]
Eyes: Chemical splash goggles AND a face shield. (Standard safety glasses are insufficient

for acid chlorides due to gas diffusion).

Skin: Double-gloving recommended.[1] Inner layer: Nitrile (4 mil). Outer layer: Neoprene or

extended-cuff Nitrile (8 mil) to cover wrist gap.[1]

Respiratory: If working outside a glovebox, a NIOSH-approved respirator with Acid Gas (AG)

cartridges is required for spill cleanup.[1]

Part 4: Emergency Response Protocols
Spill Management (Water Exclusion)
CRITICAL: DO NOT USE WATER TO CLEAN UP SPILLS. Adding water to a pile of this

chemical will generate a cloud of HCl gas.

Evacuate: Clear the immediate area.

Isolate: Close hood sashes to contain vapors.

Neutralize (Dry Method): Cover the spill with a dry mixture of Sodium Carbonate (

) or Calcium Carbonate (

) and clay-based absorbent (vermiculite).

Collect: Sweep the dry powder into a chemical waste container.
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Wash: Only after the bulk material is removed should the surface be wiped with a dilute

alkaline solution.

First Aid
Eye Contact: Immediate irrigation is vital.[2] Flush for 15+ minutes. Note that the HCl

generated may cause the eyelids to spasm shut; forced retraction may be necessary.

Skin Contact: Wipe off dry chemical before rinsing. Then wash with soap and water.[6][3][5]

[7]

Inhalation: Move to fresh air immediately. Observation for delayed pulmonary edema (up to

24 hours) is recommended.

Part 5: Visualization of Reactivity[1]
Diagram 1: Hydrolysis & Degradation Pathway
This diagram illustrates the "Why" behind the safety protocols—the irreversible transformation

into corrosive byproducts.
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Caption: Mechanism of hydrolysis upon contact with moisture, releasing toxic HCl gas.[1]

Diagram 2: Safe Handling Workflow
A decision tree for researchers to validate their setup before opening the bottle.
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Start: Handling Required

Is Environment Anhydrous?

Use Glovebox
(Argon/N₂)

Yes

Use Fume Hood

No

PROCEED:
Wear Face Shield + Acid Gloves

Are Schlenk Lines
Available?

Yes (Inert Gas Flow)

STOP:
Risk of HCl Exposure

No (Open Air)

Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate engineering controls.

Part 6: Disposal Considerations
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Disposal must follow the "Neutralization First" principle to prevent downstream hazards in

waste drums.

Quenching: Dissolve the waste material cautiously in a large volume of ice-cold alcohol

(methanol or ethanol). This converts the acid chloride to a less reactive ester and releases

HCl, which stays dissolved.

Neutralization: Slowly add the alcoholic solution to an aqueous solution of 5% Sodium

Bicarbonate (

). Stir until gas evolution (

) ceases.

Disposal: The resulting mixture (organic ester + aqueous salt) can be disposed of as

halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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